METHYL 2-PHENYL-2-[2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETAMIDO]ACETATE

• IUPAC Name: methyl 2-phenyl-2-[[2-[(5-propyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]acetyl]amino]acetate
• InChI: InChI=1S/C23H23N5O3S/c1-3-13-28-17-12-8-7-11-16(17)20-21(28)25-23(27-26-20)32-14-18(29)24-19(22(30)31-2)15-9-5-4-6-10-15/h4-12,19H,3,13-14H2,1-2H3,(H,24,29)
• InChI Key: FZKDBJZKCGIXKS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCC(=O)NC(C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

Methyl phenyl({[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetyl}amino)acetate is a complex organic compound that belongs to the class of triazinoindole derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, which includes a triazinoindole core, makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL 2-PHENYL-2-[2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETAMIDO]ACETATE typically involves multiple steps, starting from readily available starting materials

Formation of Triazinoindole Core: The triazinoindole core can be synthesized through a ring-fusion strategy.

Introduction of Thioacetyl Group: The thioacetyl group is introduced through a nucleophilic substitution reaction, where a suitable thiol reacts with an acylating agent.

Introduction of Aminoacetate Group: The aminoacetate group is introduced through an amidation reaction, where an amine reacts with an ester or acid chloride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Methyl phenyl({[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetyl}amino)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles or electrophiles, depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield corresponding alcohols or amines .

Scientific Research Applications

Methyl phenyl({[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetyl}amino)acetate has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including anticancer, antiviral, and antimicrobial properties.

Medicine: The compound is being investigated for its potential therapeutic applications, particularly in cancer therapy due to its ability to chelate iron.

Industry: It may be used in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of METHYL 2-PHENYL-2-[2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETAMIDO]ACETATE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound selectively binds to ferrous ions, which plays a crucial role in its biological activity.

Pathways Involved: The binding to ferrous ions can lead to the inhibition of key enzymes and pathways involved in cell proliferation and survival, particularly in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• 5-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol
• Indole-3-acetic acid
• Various indole derivatives

Uniqueness

Methyl phenyl({[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetyl}amino)acetate is unique due to its specific structure, which includes a triazinoindole core and thioacetyl and aminoacetate groups. This unique structure contributes to its distinct biological activities and potential therapeutic applications, particularly in cancer therapy .